2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane

Description

2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane is a chemical compound with the molecular formula C9H17BrO2 . It is also known under other names, such as 4-bromobutyraldehyde neopentylglycol acetal or 1,3-dioxane, 2-(3-bromopropyl)-5,5-dimethyl- . ChemicalBook provides detailed information on this substance, including its CAS number (108808-09-9) and its molecular weight of 237.13 .

The compound's properties include a boiling point of 78-80 °C at 0.3 mm Hg and a density of 1.266 g/mL at 20 °C . It also has a refractive index of n 20/D 1.474 . This compound can be synthesized through a process that involves reacting 2,3-dihydrofuran with neopentyl glycol in a solvent, using a catalyst, followed by bromination of the resulting product .

A similar compound is 5-bromo-5-nitro-1,3-dioxane, also known as Bronidox, which is an antimicrobial chemical used as a bactericide, fungicide, and preservative in cosmetics . Another related compound is 2-Isopropyl-5,5-dimethyl-1,3-dioxane, which has a molecular weight of 158.24 g/mol .

• CAS No.: 108808-09-9
• Product Name: 2-(3-Bromopropyl)-5,5-dimethyl-1,3-dioxane
• Molecular Formula: C9H17BrO2
• Molecular Weight: 237.13 g/mol
• IUPAC Name: 2-(3-bromopropyl)-5,5-dimethyl-1,3-dioxane
• Standard InChI: InChI=1S/C9H17BrO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3
• Standard InChIKey: XRPHKETWWXGCAT-UHFFFAOYSA-N
• SMILES: CC1(COC(OC1)CCCBr)C
• Canonical SMILES: CC1(COC(OC1)CCCBr)C
• PubChem Compound: 3528570
• Last Modified: Jul 17 2023